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Compound of Interest

Compound Name: 2-Indanol

Cat. No.: B118314

The safe and environmentally responsible disposal of laboratory chemicals is a critical
component of research and development. This guide provides detailed procedures for the
proper disposal of 2-Indanol, ensuring the safety of laboratory personnel and compliance with
regulatory standards. The following protocols are based on general best practices for the
management of flammable organic compounds.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to consult the specific Safety Data
Sheet (SDS) for 2-Indanol.[1][2][3] Always handle the chemical in a well-ventilated area,
preferably within a fume hood, to avoid inhalation of dust or vapors.[2][4]

Personal Protective Equipment (PPE):

o Gloves: Wear chemical-resistant gloves.[2][4]

o Eye Protection: Use safety glasses or goggles.[2][4]

o Lab Coat: A standard laboratory coat is required to protect clothing.[4]

Step-by-Step Disposal Procedure

2-Indanol is a flammable solid and should be treated as hazardous waste. It should not be
disposed of down the sink or in regular trash.[5][6] The primary disposal method is to offer
surplus and non-recyclable solutions to a licensed disposal company.[2]
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1. Initial Assessment:

e Contamination Check: Determine if the 2-Indanol waste is mixed with other hazardous
substances. If contaminated, the entire mixture must be treated as hazardous waste
according to the regulations for the most hazardous component.[7]

e Quantity Assessment: The volume of waste will determine the appropriate container size and
may influence the disposal route.

2. Waste Collection and Storage:

» Container: Collect 2-Indanol waste in a clearly labeled, sealed, and chemically compatible
container.[7][8] The container should be in good condition and have a secure cap.[9]

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and should
identify the contents as "2-Indanol Waste." The date of accumulation should also be
included.[5][7]

» Segregation: Do not mix 2-Indanol waste with other chemical waste streams, especially
strong oxidizing agents, to prevent dangerous reactions.[1][5] Store it separately from
incompatible materials like acids and bases.[9]

o Storage Location: Store the waste container in a designated, well-ventilated satellite
accumulation area away from sources of ignition.[5][9] The storage area should have
secondary containment to manage potential spills.[8][10]

3. Disposal Route:

o Licensed Waste Disposal: Arrange for the collection of the 2-Indanol waste through your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
disposal contractor.[1][2]

o Regulatory Compliance: Ensure that the disposal process complies with all local, state, and
federal regulations.[5][9] The responsibility for the waste from "cradle to grave" lies with the
generator.[11]

Data Presentation: Properties of 2-Indanol
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The following table summarizes the key physical and chemical properties of 2-Indanol relevant

to its safe handling and disposal.

Property

Value

Physical State

Solid, Powder[1]

Appearance Beige[1]

Odor Odorless[1]

Molecular Formula CoH100[1]

Molecular Weight 134.18 g/mol [2]

Melting Point 65 - 71 °C (149 - 160 °F)[1]
Boiling Point 120 - 123 °C @ 12 mmHg[4]
Flash Point 109 °C (228.2 °F)[1]
Solubility Soluble in water[1]

Storage Class

11 - Combustible Solids

Experimental Protocols

No specific experimental protocols for the in-lab neutralization or deactivation of 2-Indanol are

recommended. The standard and safest procedure is collection and disposal by a licensed

hazardous waste management company. Attempting to neutralize or alter the chemical

properties of the waste in the lab can be dangerous and is not advised.

Mandatory Visualization: 2-Indanol Disposal

Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Indanol.
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Start:
2-Indanol Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

1. Initial Assessment
- Check for Contamination
- Assess Quantity

2. Waste Collection
- Use Labeled, Compatible Container
- Seal Tightly

3. Segregation
- Store separately from

incompatible chemicals

4. Storage
- Designated Satellite Area
- Secondary Containment
- Away from Ignition Sources

5. Arrange Disposal
- Contact EHS or Licensed
Waste Contractor

'

End:
Proper & Safe Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Indanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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